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Compound of Interest

Compound Name: VAS2870

Cat. No.: B1682188

Ensuring the safe and compliant disposal of chemical reagents is a critical component of
laboratory safety and environmental responsibility. This guide provides essential information
and step-by-step procedures for the proper disposal of VAS2870, a potent NADPH oxidase
(NOX) inhibitor used in various research applications. Adherence to these guidelines will help
mitigate risks and ensure compliance with regulatory standards.

Chemical and Physical Properties of VAS2870

A clear understanding of the chemical and physical properties of VAS2870 is fundamental to its
safe handling and disposal. Key data for this compound are summarized in the table below.
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Property Value

) 7-(2-Benzoxazolylthio)-3-(phenylmethyl)-3H-
Chemical Name _ o
1,2,3-triazolo[4,5-d]pyrimidine

Molecular Formula C1sH12NeOS[1][2][3]

Molecular Weight 360.39 g/mol [1][2][3]

CAS Number 722456-31-7[1][2][3]

Appearance Tan solid

Solubility Soluble in DMSO (up to 100 mM)[3]

Store at +4°C or as recommended by the
Storage )
supplier[2][3]

Hazard Identification and Safety Precautions

While a specific Safety Data Sheet (SDS) for VAS2870 was not identified in the search, a
representative SDS for a similar compound indicates that it may cause skin and eye irritation.
Therefore, appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat, should be worn at all times when handling VAS2870. All handling should be
performed in a well-ventilated area, preferably within a chemical fume hood. VAS2870 is
intended for laboratory research use only and is not for human or veterinary use.[1]

Step-by-Step Disposal Procedure for VAS2870

The disposal of VAS2870 must comply with federal, state, and local regulations for hazardous
waste. The following steps provide a general guideline; however, always consult your
institution's Environmental Health and Safety (EHS) department for specific protocols.

o Waste Identification and Segregation:

o Treat all VAS2870 waste, including pure compound, contaminated solutions, and any
materials used for spill cleanup, as hazardous chemical waste.

o Do not mix VAS2870 waste with other incompatible waste streams. It should be
segregated based on its chemical properties and your institution's waste management
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guidelines.[4][5]
e Waste Collection and Storage:

o Collect VAS2870 waste in a designated, properly labeled, and chemically compatible
container.[4][5] The container must have a secure, leak-proof closure.[4]

o The container label should clearly identify the contents as "Hazardous Waste," list
"VAS2870," and include the approximate concentration and quantity.[6]

o Store the waste container in a designated satellite accumulation area within the laboratory,
under the control of laboratory personnel.[4][5] This area should be inspected weekly for
any signs of leakage.[5]

o Disposal of Empty Containers:

o An empty container that previously held VAS2870 must be decontaminated before being
discarded as regular trash.

o Triple-rinse the container with a solvent capable of dissolving VAS2870, such as DMSO,
followed by another appropriate solvent like ethanol or acetone.[6]

o Collect all rinsate as hazardous waste and dispose of it with the VAS2870 chemical waste.

[6]
o After triple-rinsing, deface the original chemical label on the container before disposal.[6]
e Arranging for Waste Pickup:

o Once the waste container is full or needs to be removed, contact your institution's EHS or
hazardous waste management department to schedule a pickup.[6]

o Do not transport hazardous waste outside of the laboratory yourself.[6]
Prohibited Disposal Methods:

e DO NOT dispose of VAS2870 down the sink or in any sewer drain.[4][6]
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e DO NOT discard VAS2870 in the regular trash.[4]

o DO NOT allow VAS2870 waste to evaporate in a fume hood as a means of disposal.[6]

Regulatory Framework

The disposal of laboratory chemical waste in the United States is primarily governed by the
Resource Conservation and Recovery Act (RCRA) and regulations set forth by the
Environmental Protection Agency (EPA).[4] Academic laboratories may operate under the
alternative requirements of 40 CFR Part 262, Subpart K, which provides specific guidelines for
managing hazardous waste in these settings.[7] It is imperative that all laboratory personnel
are trained on these regulations and their institution's specific waste management plan.[4][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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